Cas no 773005-79-1 (R-(+)-Warfarin-d5)

• Product Name: R-(+)-Warfarin-d5
• CAS No: 773005-79-1
• MF: C₁₉H₁₆O₄
• MW: 313.35875415802
• CID: 4457214
• PubChem ID: 75125732
• Update Time: 2025-04-24

R-(+)-Warfarin-d5 Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-[(1R)-3-oxo-1-(2H5)phenylbutyl]-2H-chromen-2-one
• R-(+)-Warfarin-d5
• 4-hydroxy-3-[(1R)-3-oxo-1-(2,3,4,5,6-pentadeuteriophenyl)butyl]chromen-2-one
• R-(+)-Warfarin-d5Q: What is R-(+)-Warfarin-d5 Q: What is the CAS Number of R-(+)-Warfarin-d5 Q: What is the storage condition of R-(+)-Warfarin-d5 Q: What are the applications of R-(+)-Warfarin-d5
• (R)-(+)-Warfarin-d5
• HY-W015998S
• R-(+)-Warfarin-d5; 2H-1-Benzopyran-2-one, 4-hydroxy-3-[3-oxo-1-(phenyl-d5)butyl]-, (R)- (9CI); (R)-4-Hydroxy-3-[3-oxo-1-(phenyl-d5)butyl]-2H-1-benzopyran-2-one; (R)-Warfarin D5 (phenyl-D5)
• CS-0375236
• (R)-Warfarin-d5
• G91469
• AKOS016339621
• 773005-79-1
• SS-4512
• ARD167454D5

• Inchi： 1S/C19H16O4/c1-12(20)11-15(13-7-3-2-4-8-13)17-18(21)14-9-5-6-10-16(14)23-19(17)22/h2-10,15,21H,11H2,1H3/t15-/m1/s1/i2D,3D,4D,7D,8D
• InChI Key： PJVWKTKQMONHTI-VLGPFOJQSA-N
• SMILES： O1C2C=CC=CC=2C(=C(C1=O)[C@@H](C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])CC(C)=O)O

Computed Properties

• Exact Mass: 313.13624272g/mol
• Monoisotopic Mass: 313.13624272g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 4-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 4-hydroxycoumarins